Cas no 1650-14-2 (N,N-dibutyl-2,2,2-trifluoroacetimidamide)

• Product Name: N,N-dibutyl-2,2,2-trifluoroacetimidamide
• CAS No: 1650-14-2
• MF: C₁₀H₁₉F₃N₂
• MW: 224.266473054886
• CID: 1092982
• PubChem ID: 72942563
• Update Time: 2025-10-30

N,N-dibutyl-2,2,2-trifluoroacetimidamide Chemical and Physical Properties

Names and Identifiers

• N,N-dibutyl-2,2,2-trifluoroacetimidamide
• N,N-dibutyl-2,2,2-trifluoroethanimidamide
• 1650-14-2
• A925350

• Inchi： 1S/C10H19F3N2/c1-3-5-7-15(8-6-4-2)9(14)10(11,12)13/h14H,3-8H2,1-2H3
• InChI Key： MWDFVIBMVJEIJP-UHFFFAOYSA-N
• SMILES： FC(C(=N)N(CCCC)CCCC)(F)F

Computed Properties

• Exact Mass: 224.15003310g/mol
• Monoisotopic Mass: 224.15003310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 27.1Ų

N,N-dibutyl-2,2,2-trifluoroacetimidamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on N,N-dibutyl-2,2,2-trifluoroacetimidamide

N,N-Dibutyl-2,2,2-Trifluoroacetimidamide: A Comprehensive Overview

N,N-Dibutyl-2,2,2-Trifluoroacetimidamide (CAS No. 1650-14-2) is a specialized chemical compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a trifluoroacetyl group with a dibutylamidine moiety. The combination of these groups imparts distinctive chemical properties that make it valuable in fields such as materials science, pharmaceuticals, and advanced manufacturing.

The synthesis of N,N-Dibutyl-2,2,2-Trifluoroacetimidamide involves a multi-step process that typically begins with the preparation of the trifluoroacetyl chloride intermediate. This intermediate undergoes nucleophilic substitution with a suitable amine derivative to form the final product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable applications of N,N-Dibutyl-2,2,2-Trifluoroacetimidamide is in the field of polymer chemistry. The compound serves as a highly effective initiator for free radical polymerization reactions. Its ability to generate stable radicals under mild conditions has been leveraged in the development of novel polymeric materials with tailored mechanical and thermal properties. For instance, researchers have utilized this compound to synthesize high-performance polymers for use in aerospace and automotive industries.

In the pharmaceutical sector, N,N-Dibutyl-2,2,2-Trifluoroacetimidamide has shown promise as an intermediate in drug discovery processes. Its trifluoromethyl group contributes to enhanced bioavailability and stability in biological systems. Recent studies have explored its potential as a building block for developing new classes of antibiotics and anticancer agents. These findings underscore its versatility and importance in modern drug development.

The environmental impact of N,N-Dibutyl-2,2,2-Trifluoroacetimidamide has also been a topic of interest among scientists. Research indicates that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further studies are required to fully understand its long-term effects on ecosystems and human health.

From an industrial perspective, the demand for N,N-Dibutyl-2,2,Trifluoroacetimidamide has been steadily increasing due to its role in specialty chemicals production. Its ability to act as a catalyst in various organic reactions has made it indispensable in the synthesis of complex molecules. The compound's compatibility with modern green chemistry principles further enhances its appeal as an eco-friendly alternative to traditional reagents.

In conclusion, N,N-Dibutyl-Trifluoroacetimidamide (CAS No. 1650-14-Trifluoroacetimidamide) stands out as a versatile and innovative chemical compound with wide-ranging applications across multiple industries. Ongoing research continues to uncover new potential uses for this compound while addressing concerns related to its environmental impact and safety profile.